4-Hydroxy-2-(1-methylethenyl)-2,3-dihydrobenzofuran-5-carboxylic acid

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 4-hydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C12H12O4/c1-6(2)10-5-8-9(16-10)4-3-7(11(8)13)12(14)15/h3-4,10,13H,1,5H2,2H3,(H,14,15)
• InChI Key: CMXGHLJKXLIMAQ-UHFFFAOYSA-N
• SMILES: CC(=C)C1CC2=C(O1)C=CC(=C2O)C(=O)O

Description

4-hydroxy-2-(1-methylethenyl)-2,3-dihydrobenzofuran-5-carboxylic acid is a carbonyl compound and a member of benzenes.

Scientific Research Applications

Chemical Synthesis and Analysis

The compound has been used in chemical synthesis and analysis. For instance, Friedrich et al. (2005) isolated new 4-hydroxy-benzoic acid derivatives, including similar compounds, from the stems of Piper hispidum and evaluated their cytotoxicity, revealing moderate activity for three derivatives of dillapiole. Similarly, Abraham and Arfmann (1990) isolated related compounds from the fungus Curvularia fallax and compared their biosynthesis with other organisms. These studies contribute to our understanding of the synthesis and properties of compounds structurally similar to 4-Hydroxy-2-(1-methylethenyl)-2,3-dihydrobenzofuran-5-carboxylic acid (Friedrich et al., 2005) (Abraham & Arfmann, 1990).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been investigated for their potential medicinal properties. For example, research conducted by Hayakawa et al. (2004) on derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester showed promising results as potent anti-tumor agents. These findings are crucial for developing new therapeutic agents targeting cancer (Hayakawa et al., 2004).

Biological and Environmental Studies

Additionally, the compound and its derivatives have been studied in biological and environmental contexts. For instance, Ravi et al. (2012) explored the synthesis of dihydrobenzofurans for their antibacterial activity, contributing to the ongoing search for new antibacterial agents. This research is significant in the field of microbiology and infectious diseases (Ravi et al., 2012).